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(4-Phenyl-4H-1,2,4-triazol-3-yl)methanol
Executive Summary

CAS Number 138624-62-1 identifies (4-Phenyl-4H-1,2,4-triazol-3-yl)methanol, a functionalized
heterocyclic building block critical in the development of agrochemicals (specifically PDS
inhibitors) and pharmaceutical agents (antifungals and GPCR ligands).

The molecule features a 1,2,4-triazole core substituted at the N4 position with a phenyl group
and at the C3 position with a hydroxymethyl moiety. This specific substitution pattern renders it
a versatile scaffold; the primary alcohol serves as a "chemical handle" for further derivatization
(oxidation, halogenation, etherification), while the triazole ring provides bioisosteric stability and
hydrogen-bonding potential in medicinal chemistry.

Chemical Profile & Identity
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Property Data
CAS Number 138624-62-1
IUPAC Name (4-Phenyl-4H-1,2,4-triazol-3-yl)methanol
4-Phenyl-3-hydroxymethyl-1,2 4-triazole; 3-
Synonyms ]
(Hydroxymethyl)-4-phenyl-4H-1,2 4-triazole
Molecular Formula CoHoN30
Molecular Weight 175.19 g/mol
1,2,4-Triazole ring (N4-Phenyl, C3-CH20H, C5-
Structure
H)
Appearance White to off-white crystalline solid
. Soluble in DMSO, Methanol, Ethanol; Sparingly
Solubility ]
soluble in Water
pKa ~10.5 (Triazole ring proton, estimated)

Synthetic Pathways[1][2][4][6][7]

The synthesis of CAS 138624-62-1 requires the construction of the 1,2,4-triazole ring with
specific regiochemistry. The most authoritative and scalable route involves the Imidate-
Hydrazide Cyclocondensation.

3.1 Primary Route: Imidate-Hydrazide Cyclocondensation

This method is preferred for its high regioselectivity, ensuring the phenyl group resides at N4
and the hydroxymethyl group at C3, while leaving C5 unsubstituted.

o Step 1: Formation of Ethyl N-phenylformimidate Aniline is reacted with triethyl orthoformate
to generate the imidate intermediate. This activates the carbon for nucleophilic attack.

o Step 2: Hydrazide Condensation The imidate reacts with 2-hydroxyacetohydrazide (glycolic
acid hydrazide).
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e Step 3: Thermal Cyclization The resulting intermediate undergoes intramolecular
condensation to close the triazole ring, eliminating ethanol.

3.2 Visualization of Synthesis (DOT)
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Caption: Step-wise synthesis of CAS 138624-62-1 via the Imidate-Hydrazide route.

Reaction Chemistry & Derivatization

The reactivity of CAS 138624-62-1 is dominated by the primary alcohol at C3 and the electron-
deficient triazole ring.

4.1 Key Transformations

o Chlorination (Activation): Reaction with thionyl chloride (

) converts the alcohol to a chloromethyl group (CAS 138624-89-2). This is a crucial step for
attaching the triazole core to larger pharmacophores via nucleophilic substitution.

» Oxidation: The hydroxymethyl group can be oxidized to the aldehyde or carboxylic acid,
altering the electronic properties of the ring.

 Etherification: Standard Williamson ether synthesis allows for the introduction of lipophilic
side chains, essential for adjusting LogP in drug design.

4.2 Visualization of Reactions (DOT)
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Caption: Divergent synthesis pathways starting from CAS 138624-62-1.

Experimental Protocols
Protocol A: Synthesis of (4-Phenyl-4H-1,2,4-triazol-3-yl)methanol

This protocol is designed for high purity and avoids the formation of regioisomers.

Reagents:

Aniline (1.0 eq)

Triethyl orthoformate (1.5 eq)

2-Hydroxyacetohydrazide (1.0 eq)

Ethanol (Solvent)[1]

Glacial Acetic Acid (Catalytic)
Procedure:

e Imidate Formation: In a round-bottom flask equipped with a reflux condenser, mix Aniline (9.3
g, 100 mmol) and Triethyl orthoformate (22.2 g, 150 mmol) with a catalytic amount of glacial
acetic acid (5 drops). Reflux for 3 hours. Monitor by TLC for the disappearance of aniline.

o Evaporation: Remove excess triethyl orthoformate and ethanol under reduced pressure to
yield crude Ethyl N-phenylformimidate.
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» Cyclization: Redissolve the crude imidate in anhydrous Ethanol (100 mL). Add 2-
Hydroxyacetohydrazide (9.0 g, 100 mmol) in one portion.

o Reflux: Heat the mixture to reflux for 6—8 hours. A precipitate may begin to form.[1][2][3]
e Work-up: Cool the reaction mixture to

in an ice bath. Filter the solid precipitate.[3]

 Purification: Recrystallize the crude solid from Ethanol/Water (9:1) to obtain (4-Phenyl-4H-
1,2,4-triazol-3-yl)methanol as white crystals.

« Validation: Confirm structure via
-NMR (DMSO-
):
4.50 (s, 2H,
), 5.60 (br s, 1H,
), 7.4-7.6 (m, 5H,
), 8.80 (s, 1H, Triazole
).

Protocol B: Conversion to 3-(Chloromethyl)-4-phenyl-1,2,4-
triazole

Essential for using this CAS as a building block.
e Suspend CAS 138624-62-1 (1.75 g, 10 mmol) in Dichloromethane (DCM, 20 mL).
e Cool to

and add Thionyl Chloride (

, 1.5 mL) dropwise.
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 Stir at room temperature for 2 hours, then reflux for 1 hour.

o Evaporate volatiles to dryness. The residue is the hydrochloride salt of the chloromethyl
derivative, ready for coupling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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